1,3-benzodioxol-5-yl[3-(benzyloxy)-4-methoxybenzyl]amine

• IUPAC Name: N-[(4-methoxy-3-phenylmethoxyphenyl)methyl]-1,3-benzodioxol-5-amine
• InChI: InChI=1S/C22H21NO4/c1-24-19-9-7-17(11-21(19)25-14-16-5-3-2-4-6-16)13-23-18-8-10-20-22(12-18)27-15-26-20/h2-12,23H,13-15H2,1H3
• InChI Key: OFVPJJRMAXJNBS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CNC2=CC3=C(C=C2)OCO3)OCC4=CC=CC=C4
• Molecular Formula: C22H21NO4
• Molecular Weight: 363.4 g/mol

Description

1,3-benzodioxol-5-yl[3-(benzyloxy)-4-methoxybenzyl]amine, also known as MDMA or ecstasy, is a psychoactive drug that has been widely used recreationally and therapeutically. The compound is a derivative of amphetamine and has been found to have a unique mechanism of action that produces a range of effects on the brain and body.

Mechanism of Action

1,3-benzodioxol-5-yl[3-(benzyloxy)-4-methoxybenzyl]amine acts primarily by increasing the release of serotonin, dopamine, and norepinephrine in the brain. This results in a range of effects, including increased sociability, empathy, and mood elevation. 1,3-benzodioxol-5-yl[3-(benzyloxy)-4-methoxybenzyl]amine also produces a mild hallucinogenic effect, which may contribute to its therapeutic potential in treating mental health disorders.
Biochemical and Physiological Effects
1,3-benzodioxol-5-yl[3-(benzyloxy)-4-methoxybenzyl]amine produces a range of biochemical and physiological effects on the body. It increases heart rate, blood pressure, and body temperature, which can be dangerous in high doses. 1,3-benzodioxol-5-yl[3-(benzyloxy)-4-methoxybenzyl]amine also causes the release of stress hormones, such as cortisol, which can contribute to feelings of anxiety and agitation. Long-term use of 1,3-benzodioxol-5-yl[3-(benzyloxy)-4-methoxybenzyl]amine has been associated with a range of negative health effects, including neurotoxicity and cognitive impairment.

Advantages and Limitations for Lab Experiments

1,3-benzodioxol-5-yl[3-(benzyloxy)-4-methoxybenzyl]amine has several advantages for use in laboratory experiments. It is relatively easy to synthesize and can be administered orally, making it a convenient drug for researchers to use. 1,3-benzodioxol-5-yl[3-(benzyloxy)-4-methoxybenzyl]amine also produces a range of effects that can be easily measured and quantified, making it a useful tool for investigating the mechanisms of action of psychoactive drugs. However, the use of 1,3-benzodioxol-5-yl[3-(benzyloxy)-4-methoxybenzyl]amine in laboratory experiments is limited by ethical considerations and concerns about potential negative health effects.

Future Directions

There are several future directions for research on 1,3-benzodioxol-5-yl[3-(benzyloxy)-4-methoxybenzyl]amine. One area of interest is the potential therapeutic effects of 1,3-benzodioxol-5-yl[3-(benzyloxy)-4-methoxybenzyl]amine in treating other mental health disorders, such as anxiety and depression. Another area of interest is the development of safer and more effective 1,3-benzodioxol-5-yl[3-(benzyloxy)-4-methoxybenzyl]amine analogs that produce fewer negative health effects. Additionally, research is needed to better understand the long-term effects of 1,3-benzodioxol-5-yl[3-(benzyloxy)-4-methoxybenzyl]amine use and to develop effective harm reduction strategies for individuals who use the drug recreationally.

Synthesis Methods

1,3-benzodioxol-5-yl[3-(benzyloxy)-4-methoxybenzyl]amine is synthesized through a multi-step process that involves the reaction of safrole with hydrobromic acid to form 3,4-methylenedioxyphenyl-2-propanone (MDP2P). MDP2P is then reduced using aluminum amalgam and hydrochloric acid to form 1,3-benzodioxol-5-yl[3-(benzyloxy)-4-methoxybenzyl]amine. The synthesis of 1,3-benzodioxol-5-yl[3-(benzyloxy)-4-methoxybenzyl]amine is relatively simple and can be carried out in a laboratory setting with moderate equipment and expertise.

Scientific Research Applications

1,3-benzodioxol-5-yl[3-(benzyloxy)-4-methoxybenzyl]amine has been used in scientific research to investigate its potential therapeutic effects in treating various mental health disorders, including post-traumatic stress disorder (PTSD), anxiety, and depression. 1,3-benzodioxol-5-yl[3-(benzyloxy)-4-methoxybenzyl]amine has been found to produce a range of effects on the brain that may help individuals with these disorders to process and integrate traumatic experiences. 1,3-benzodioxol-5-yl[3-(benzyloxy)-4-methoxybenzyl]amine-assisted psychotherapy has been shown to be effective in reducing symptoms of PTSD in clinical trials.